Cas no 2138160-80-0 (2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine)

2-2-(3-Methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine is a heterocyclic compound featuring a 1,2,3-triazole core linked to a 3-methylpyrrolidine moiety via an ethyl spacer. This structure confers versatility in medicinal chemistry and drug development, particularly as a scaffold for targeting biologically relevant pathways. The triazole group offers stability and hydrogen-bonding potential, while the pyrrolidine ring enhances conformational rigidity and bioavailability. Its amine functionality allows for further derivatization, making it a valuable intermediate in synthesizing pharmacologically active molecules. The compound’s balanced lipophilicity and polar surface area suggest favorable pharmacokinetic properties, supporting its use in designing CNS-active or antimicrobial agents. Its synthetic accessibility further underscores its utility in exploratory research.

2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine structure

2138160-80-0 structure

Product Name:2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine

CAS No:2138160-80-0

MF:C₉H₁₇N₅

MW:195.264780759811

CID:5806724

PubChem ID:165718327

Update Time:2025-10-24

2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine
- 2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine
- 2138160-80-0
- EN300-1114513
- Inchi： 1S/C9H17N5/c1-8-2-3-13(7-8)4-5-14-11-6-9(10)12-14/h6,8H,2-5,7H2,1H3,(H2,10,12)
- InChI Key： WZXBAWIUEWNHEB-UHFFFAOYSA-N
- SMILES： N1(CCN2N=CC(N)=N2)CCC(C)C1

Computed Properties

Exact Mass: 195.14839556g/mol
Monoisotopic Mass: 195.14839556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 60Å²

2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1114513-0.05g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0	95%	0.05g	$1129.0	2023-10-27
Enamine	EN300-1114513-0.1g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0	95%	0.1g	$1183.0	2023-10-27
Enamine	EN300-1114513-0.25g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0	95%	0.25g	$1235.0	2023-10-27
Enamine	EN300-1114513-0.5g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0	95%	0.5g	$1289.0	2023-10-27
Enamine	EN300-1114513-1.0g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0		1g	$1701.0	2023-06-09
Enamine	EN300-1114513-2.5g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0	95%	2.5g	$2631.0	2023-10-27
Enamine	EN300-1114513-5.0g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0		5g	$4930.0	2023-06-09
Enamine	EN300-1114513-10.0g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0		10g	$7312.0	2023-06-09
Enamine	EN300-1114513-1g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0	95%	1g	$1343.0	2023-10-27
Enamine	EN300-1114513-5g	2-[2-(3-methylpyrrolidin-1-yl)ethyl]-2H-1,2,3-triazol-4-amine	2138160-80-0	95%	5g	$3894.0	2023-10-27

2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine Related Literature

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Additional information on 2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine (CAS No. 2138160-80-0)

The compound 2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine (CAS No. 2138160-80-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular framework combines a 3-methylpyrrolidine moiety with a 1,2,3-triazole ring, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine has surged due to their versatility in drug design. The 1,2,3-triazole core is known for its stability and bioisosteric properties, often serving as a replacement for amide bonds in peptidomimetics. This compound’s 3-methylpyrrolidine side chain further enhances its pharmacokinetic profile, improving membrane permeability and metabolic stability—a critical factor in modern small-molecule therapeutics.

One of the most searched questions in the scientific community revolves around the synthetic route for CAS No. 2138160-80-0. The compound is typically synthesized via click chemistry, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring. This method is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. Researchers also explore its structure-activity relationship (SAR) to optimize binding affinity for specific targets, such as cancer-related proteins or neurotransmitter receptors.

The growing interest in precision medicine and targeted therapies has further highlighted the relevance of 2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine. Its modular structure allows for facile derivatization, enabling the development of tailored compounds for personalized treatment regimens. For instance, modifications to the ethyl linker or pyrrolidine substituent can fine-tune selectivity toward specific disease pathways, addressing unmet medical needs in oncology and neurology.

From an industrial perspective, scalability and green chemistry principles are key considerations for producing CAS No. 2138160-80-0. Recent advancements in flow chemistry and catalytic systems have streamlined its synthesis, reducing waste and energy consumption. These innovations align with global trends toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 2-2-(3-methylpyrrolidin-1-yl)ethyl-2H-1,2,3-triazol-4-amine represents a compelling case study in modern drug discovery. Its blend of structural novelty, biological relevance, and synthetic accessibility positions it as a valuable tool for researchers exploring next-generation therapeutics. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing innovative treatments for complex diseases.